Cas no 212117-20-9 (Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine)

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine is a specialized amine derivative featuring a benzyl group and a furan-substituted butenyl moiety. Its structure combines aromatic and heterocyclic components, making it a versatile intermediate in organic synthesis. The presence of the furan ring and the unsaturated butenyl chain offers reactivity for further functionalization, such as cycloadditions or nucleophilic substitutions. This compound is particularly valuable in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or functional polymers. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial applications.

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine structure

212117-20-9 structure

Product Name:Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine

CAS No:212117-20-9

MF:C₁₆H₁₉NO

MW:241.328164339066

CID:3066095

PubChem ID:2818345

Update Time:2025-06-13

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine Chemical and Physical Properties

Names and Identifiers

- Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine
- NCGC00326430-01
- HMS1440K02
- AKOS000301408
- AKOS022073320
- Maybridge3_003390
- AB00080548-10
- Oprea1_112188
- IDI1_014777
- Oprea1_538473
- N-benzyl-1-(5-methylfuran-2-yl)but-3-en-1-amine
- STK372180
- CS-0333631
- CCG-253816
- CHEMBL1907384
- 212117-20-9
- AB00080548-01
- MDL： MFCD00757003
- Inchi： 1S/C16H19NO/c1-3-7-15(16-11-10-13(2)18-16)17-12-14-8-5-4-6-9-14/h3-6,8-11,15,17H,1,7,12H2,2H3
- InChI Key： WFIGJCTWOAHUNI-UHFFFAOYSA-N
- SMILES： O1C(C)=CC=C1C(CC=C)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 241.146664230Da
Monoisotopic Mass: 241.146664230Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 25.2Å²

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM514654-1g	N-Benzyl-1-(5-methylfuran-2-yl)but-3-en-1-amine	212117-20-9	97%	1g	$336	2023-02-02

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine

Comprehensive Overview of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9)

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and amine functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive molecules in treating chronic diseases.

The structural complexity of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine includes a benzyl group attached to an amine moiety, further linked to a 5-methyl-furan-2-yl ring. This arrangement contributes to its reactivity and solubility profiles, which are critical for optimizing synthetic pathways. Recent studies highlight its role in developing antimicrobial and anti-inflammatory agents, aligning with global health trends focused on combating antibiotic resistance and chronic inflammation.

In the context of green chemistry, this compound's synthesis has been explored using eco-friendly catalysts and solvents, addressing the growing consumer and regulatory push for sustainable practices. The but-3-enyl side chain offers opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This adaptability makes Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine a focal point in structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's CAS No. 212117-20-9 serves as a key identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, ensuring consistency in research and production batches.

Emerging applications of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine also extend to material science, where its aromatic and heterocyclic components are investigated for polymer modifications. The compound's thermal stability and electronic properties make it a candidate for advanced organic semiconductors, resonating with the tech industry's search for lightweight, flexible materials.

Frequently asked questions about this compound include its synthetic routes, safety data, and commercial availability. While it is not classified as hazardous under standard protocols, proper handling guidelines—such as the use of personal protective equipment (PPE)—are recommended. Current market trends indicate a steady demand for custom synthesis services, driven by academic and industrial R&D projects.

In summary, Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9) represents a multifaceted chemical entity with broad scientific and industrial relevance. Its integration into drug development, sustainable chemistry, and advanced materials underscores its importance in modern research landscapes.